N-(4-methylbenzyl)-1-{2-[(4-methylbenzyl)oxy]naphthalen-1-yl}methanamine

• Molecular Formula: C27H27NO
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-[[2-[(4-methylphenyl)methoxy]naphthalen-1-yl]methyl]methanamine
• InChI: InChI=1S/C27H27NO/c1-20-7-11-22(12-8-20)17-28-18-26-25-6-4-3-5-24(25)15-16-27(26)29-19-23-13-9-21(2)10-14-23/h3-16,28H,17-19H2,1-2H3
• InChI Key: QAQLQAWDUKLBOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCC2=C(C=CC3=CC=CC=C32)OCC4=CC=C(C=C4)C

Description

The compound ({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE is a complex organic molecule characterized by its naphthalene and methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of naphthalene derivatives with methoxyphenylmethylamine under controlled conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthoquinone derivatives.

Reduction: Reduction reactions can yield amine derivatives with altered functional groups.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products

Scientific Research Applications

({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE: has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of ({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-5-((phenylamino)methyl)phenol
• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-{2-[(4-Methoxyphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Uniqueness

({2-[(4-METHYLPHENYL)METHOXY]NAPHTHALEN-1-YL}METHYL)[(4-METHYLPHENYL)METHYL]AMINE: stands out due to its unique combination of naphthalene and methoxyphenyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.